Cas no 1105194-90-8 (3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine)

• Product Name: 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine
• CAS No: 1105194-90-8
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 5734153
• PubChem ID: 33676239
• Update Time: 2026-03-11

3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• EN300-237564
• 1105194-90-8
• CS-0440844
• AKOS005207330
• 3-chloro-6-(2,4-dimethoxyphenyl)pyridazine
• F1967-0411
• 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine

• Inchi： 1S/C12H11ClN2O2/c1-16-8-3-4-9(11(7-8)17-2)10-5-6-12(13)15-14-10/h3-7H,1-2H3
• InChI Key： QGJUSQOFZMZMHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2OC)OC)N=N1

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.2Ų

Additional information on 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine

Introduction to 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine (CAS No. 1105194-90-8) in Modern Chemical Research

3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 1105194-90-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both chloro and dimethoxy substituents on the pyridazine ring imparts distinct reactivity, making it a valuable scaffold for medicinal chemists.

The compound’s structure consists of a pyridazine core substituted with a chloro group at the 3-position and a 2,4-dimethoxyphenyl group at the 6-position. This arrangement creates a balance of electronic and steric effects that can influence its interactions with biological targets. The dimethoxyphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, which has been leveraged in the development of various therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine. Researchers have been investigating its effects on enzymes such as kinases and phosphodiesterases, which are critical in numerous cellular signaling pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a promising candidate for further development.

One of the most compelling aspects of 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine is its versatility as a chemical scaffold. The chloro group provides a site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. For instance, introducing additional substituents can alter the compound’s solubility, bioavailability, and metabolic stability, all of which are crucial factors in drug design.

The 2,4-dimethoxyphenyl group contributes to the compound’s electronic characteristics, influencing its ability to interact with biological targets. This moiety has been widely used in medicinal chemistry due to its ability to enhance binding affinity and selectivity. By combining this group with the pyridazine core, researchers have created a molecule that holds promise for treating various diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine. Molecular docking studies have been conducted to predict how this molecule might bind to different targets, providing insights into its potential therapeutic applications. These computational approaches have accelerated the drug discovery process by allowing researchers to identify promising candidates without extensive experimental testing.

In addition to its pharmaceutical applications, 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine has shown potential in agrochemical research. The compound’s structural features make it a suitable candidate for developing novel pesticides or herbicides. By targeting specific enzymes or receptors in plants or pests, this molecule could offer an effective solution to agricultural challenges while minimizing environmental impact.

The synthesis of 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. The development of efficient synthetic routes is essential for scaling up production and facilitating further research.

As our understanding of biological systems continues to evolve, the demand for innovative compounds like 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine will only increase. This molecule exemplifies the importance of structural diversity in drug discovery and highlights the need for continued exploration of novel chemical entities. By leveraging cutting-edge research methods and computational tools, scientists are poised to unlock new therapeutic possibilities.

The future of 3-Chloro-6-(2,4-dimethoxyphenyl)pyridazine lies in its potential to address unmet medical needs through targeted drug design. Ongoing research aims to refine its pharmacological profile and develop derivatives with enhanced efficacy and safety profiles. As more data becomes available on its biological activity and pharmacokinetic properties, this compound is likely to play an increasingly important role in modern medicine.